![molecular formula C14H11ClFNO3S B6418886 [(4-chloro-2-fluorophenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate CAS No. 484663-44-7](/img/structure/B6418886.png)
[(4-chloro-2-fluorophenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate
Description
[(4-chloro-2-fluorophenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate, or [(4-Cl-2-F-Phenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate, is a novel compound that has recently been developed for use in scientific research. It is a novel compound that has been synthesized in order to study its potential applications in various areas of science. This compound has been developed for use in a variety of scientific research applications, such as drug design, biochemistry, and physiology.
Scientific Research Applications
Suzuki–Miyaura Cross-Coupling Reactions
The compound could potentially be used in Suzuki–Miyaura cross-coupling reactions . This type of reaction is widely applied in the formation of carbon–carbon bonds. It’s known for its mild and functional group tolerant reaction conditions, and it uses a relatively stable, readily prepared, and generally environmentally benign organoboron reagent .
Protodeboronation
Protodeboronation of pinacol boronic esters is another potential application . This process involves a radical approach and can be paired with a Matteson–CH2–homologation . This allows for formal anti-Markovnikov alkene hydromethylation, a valuable but previously unknown transformation .
Crystallography
The compound could be used in crystallography studies . Understanding the crystal structure of a compound is crucial in many fields, including materials science, chemistry, and physics .
Anti-Inflammatory and Analgesic Activities
Although not directly related to the compound , indole derivatives have shown anti-inflammatory and analgesic activities . If the compound has similar properties, it could potentially be used in medical research .
Organic Synthesis
Organoboron compounds, such as the one , are highly valuable building blocks in organic synthesis . They can be converted into a broad range of functional groups .
Total Synthesis
The compound could potentially be used in the total synthesis of other complex molecules . For example, the protodeboronation was used in the formal total synthesis of δ-®-coniceine and indolizidine 209B .
properties
IUPAC Name |
[2-(4-chloro-2-fluoroanilino)-2-oxoethyl] 3-methylthiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClFNO3S/c1-8-4-5-21-13(8)14(19)20-7-12(18)17-11-3-2-9(15)6-10(11)16/h2-6H,7H2,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMORLPMDFANTPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(=O)OCC(=O)NC2=C(C=C(C=C2)Cl)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClFNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-Chloro-2-fluorophenyl)amino)-2-oxoethyl 3-methylthiophene-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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